Cas no 2172600-39-2 (3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol)

• Product Name: 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol
• CAS No: 2172600-39-2
• MF: C₁₁H₂₁F₂NO
• MW: 221.287350416183
• CID: 6058193
• PubChem ID: 165786801
• Update Time: 2025-10-29

3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol
• 2172600-39-2
• EN300-1642733

• Inchi： 1S/C11H21F2NO/c1-3-10(15,4-2)9(14)5-7-11(12,13)8-6-9/h15H,3-8,14H2,1-2H3
• InChI Key： OZAJMCQENYMOOY-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C(CC)(CC)O)N)F

Computed Properties

• Exact Mass: 221.15912062g/mol
• Monoisotopic Mass: 221.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol

Introduction to 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol (CAS No. 2172600-39-2)

3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2172600-39-2, features a unique structural framework that combines a pentan-3-ol backbone with a substituted cyclohexyl group, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both amino and fluorine substituents introduces additional functional diversity, enabling its application in various synthetic pathways and drug discovery initiatives.

The molecular structure of 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol is characterized by a rigid cyclohexane ring substituted with two fluorine atoms at the 4-position, which enhances its metabolic stability and lipophilicity. This structural motif is particularly valuable in medicinal chemistry, as it allows for the modulation of physicochemical properties such as solubility, permeability, and binding affinity. The compound's dual functionality—amino and hydroxyl groups—provides multiple sites for further chemical modification, making it a valuable building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates often leads to increased metabolic resistance, improved binding interactions with biological targets, and better overall therapeutic efficacy. The 1-amino-4,4-difluorocyclohexyl moiety in 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol exemplifies this trend, offering a promising scaffold for the development of next-generation pharmaceuticals.

Current research in the field of bioorganic chemistry has highlighted the potential of 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol as a key intermediate in the synthesis of enzyme inhibitors and receptor modulators. Studies have demonstrated its utility in generating derivatives with targeted biological activity against various disease pathways. For instance, modifications to the amino group have been explored to develop potent inhibitors of cytidine deaminases, which play a crucial role in viral replication and cancer metabolism. Similarly, the hydroxyl group has been utilized to create novel ligands for G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

The fluorinated cyclohexyl ring in 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol also contributes to its unique electronic properties, influencing both its reactivity and interactions with biological targets. This feature has been leveraged in computational studies to predict binding affinities and optimize molecular design. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the structural determinants of drug-receptor interactions involving this compound. These studies have provided valuable insights into how subtle structural modifications can enhance therapeutic potency and selectivity.

From a synthetic chemistry perspective, 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol represents an intriguing challenge due to its complex stereochemistry. The synthesis of this compound requires precise control over reaction conditions to achieve high enantiomeric purity, which is critical for pharmaceutical applications. Recent advancements in asymmetric catalysis have enabled more efficient routes to fluorinated cyclohexanes, paving the way for scalable production methods. These innovations have not only improved access to 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol but also opened new avenues for exploring related scaffolds.

The pharmacological potential of 3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol has also been explored in preclinical models. Initial studies have shown promising results in modulating inflammatory pathways and inhibiting key enzymes associated with neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has made it a candidate for treating central nervous system disorders. Furthermore, its stability under metabolic conditions suggests that it may exhibit prolonged bioavailability compared to non-fluorinated analogs.

In conclusion,3-(1-amino-4,4-difluorocyclohexyl)pentan-3-ol (CAS No. 2172600-39-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases. As our understanding of fluorinated chemistry continues to evolve,this compound will likely play an increasingly important role in the discovery and optimization of next-generation drugs.